Cas no 98061-41-7 (3-(Pyridin-2-yl)benzyl alcohol)

• Product Name: 3-(Pyridin-2-yl)benzyl alcohol
• CAS No: 98061-41-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD17170987
• CID: 801563
• PubChem ID: 13417097
• Update Time: 2025-10-31

3-(Pyridin-2-yl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-(2-pyridinyl)-
• 2-[3-(hydroxymethyl)phenyl]pyridine-3-carbonitrile
• 3-(3-Cyanopyridin-2-yl)benzyl alcohol
• 3-(Pyridin-2-yl)benzyl alcohol
• 2-(3-hydroxymethylphenyl)pyridine
• 3-(3-CYANO(PYRIDIN-2-YL))BENZYL ALCOHOL
• (3-Pyridin-2-yl-phenyl)-methanol
• TS-02577
• MFCD17170987
• Z1255401860
• (3-(Pyridin-2-yl)phenyl)methanol
• [3-(pyridin-2-yl)phenyl]methanol
• SB55209
• EN300-202170
• (3-Pyridin-2-ylphenyl)methanol
• SCHEMBL2615554
• YDA06141
• 98061-41-7
• AKOS025403209

• MDL： MFCD17170987
• Inchi： 1S/C12H11NO/c14-9-10-4-3-5-11(8-10)12-6-1-2-7-13-12/h1-8,14H,9H2
• InChI Key： ADFYDNFQSBMAMB-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C2C=CC=CN=2)C=1

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 348.3±22.0 °C at 760 mmHg
• Flash Point: 164.5±22.3 °C
• PSA: 56.91000
• LogP: 2.11258
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(Pyridin-2-yl)benzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Pyridin-2-yl)benzyl alcohol

Research Brief on 3-(Pyridin-2-yl)benzyl alcohol (CAS: 98061-41-7): Recent Advances and Applications

3-(Pyridin-2-yl)benzyl alcohol (CAS: 98061-41-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and benzyl alcohol functional groups, has been the subject of recent studies due to its potential applications in drug discovery, catalysis, and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications.

Recent literature highlights the role of 3-(Pyridin-2-yl)benzyl alcohol as a versatile intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, where it served as a key building block for compounds targeting cancer-related pathways. The study reported improved yield and selectivity in the synthesis process, attributed to the compound's unique structural properties.

In addition to its synthetic applications, 3-(Pyridin-2-yl)benzyl alcohol has shown promise in biological assays. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its interaction with various enzymes, revealing moderate inhibitory activity against certain metalloproteinases. This finding suggests potential therapeutic applications, particularly in diseases involving extracellular matrix remodeling, such as fibrosis and cancer metastasis.

The compound's mechanism of action has been further elucidated through computational studies. Molecular docking simulations, as reported in a recent Computational Biology and Chemistry publication (2024), have provided insights into the binding modes of 3-(Pyridin-2-yl)benzyl alcohol with various protein targets. These simulations suggest that the pyridine nitrogen and hydroxyl group play crucial roles in forming hydrogen bonds with active site residues, explaining its observed biological activities.

From a materials science perspective, 3-(Pyridin-2-yl)benzyl alcohol has been incorporated into novel metal-organic frameworks (MOFs). A 2023 Advanced Materials publication described its use as a linker in MOF construction, resulting in materials with interesting luminescent properties and potential applications in sensing and catalysis. The compound's ability to coordinate with various metal ions while maintaining structural integrity was particularly noted as advantageous.

Recent advancements in the large-scale production of 3-(Pyridin-2-yl)benzyl alcohol have also been reported. A 2024 Organic Process Research & Development article detailed an optimized synthetic route that improves yield while reducing environmental impact through greener solvents and catalysts. This development is particularly significant for potential industrial applications of the compound.

Looking forward, researchers are exploring derivatives of 3-(Pyridin-2-yl)benzyl alcohol to enhance its properties and expand its applications. Several patents filed in 2023-2024 describe novel derivatives with improved pharmacokinetic profiles for potential pharmaceutical use. These developments position 3-(Pyridin-2-yl)benzyl alcohol as a compound of continuing interest in chemical biology and drug discovery research.

In conclusion, recent research on 3-(Pyridin-2-yl)benzyl alcohol (CAS: 98061-41-7) demonstrates its growing importance across multiple scientific disciplines. From its role as a synthetic building block to its potential therapeutic applications and materials science uses, this compound continues to offer valuable opportunities for scientific exploration and technological development.